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Compound of Interest

Compound Name:
4-(aminomethyl)-N,N-

dimethylbenzamide

Cat. No.: B179868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of 4-(aminomethyl)-N,N-dimethylbenzamide
hydrochloride, a substituted benzamide with potential applications in pharmaceutical research

and development. Drawing upon available data for the compound and structurally related

molecules, this document details its chemical and physical properties, outlines potential

synthetic routes, explores its putative pharmacological profile, and discusses relevant analytical

methodologies.

Core Compound Properties
4-(aminomethyl)-N,N-dimethylbenzamide hydrochloride is a primary amine and tertiary

amide derivative of benzoic acid. The presence of the aminomethyl group at the para position

and the N,N-dimethylamide functionality are key structural features that likely dictate its

physicochemical and biological properties.

Chemical and Physical Data
A summary of the key chemical and physical properties of 4-(aminomethyl)-N,N-
dimethylbenzamide hydrochloride is presented in Table 1. This information is critical for its

handling, formulation, and analytical characterization.
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Property Value Source(s)

Molecular Formula C₁₀H₁₅ClN₂O [1][2]

Molecular Weight 214.69 g/mol [1][2]

Appearance Solid (predicted)
Inferred from related

compounds

Solubility

Expected to be soluble in

water and polar organic

solvents

Inferred from structure

InChI Key
QWTFXPYCZHDSDO-

UHFFFAOYSA-N
[1][2]

CAS Number 104566-35-0 [3]
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Caption: Retrosynthetic analysis of 4-(aminomethyl)-N,N-dimethylbenzamide hydrochloride.

Proposed Synthetic Protocol
This proposed synthesis involves a multi-step process starting from commercially available 4-

cyanobenzoic acid.

Step 1: Synthesis of 4-cyano-N,N-dimethylbenzamide

To a solution of 4-cyanobenzoic acid in a suitable aprotic solvent (e.g., dichloromethane or

tetrahydrofuran), add a chlorinating agent such as oxalyl chloride or thionyl chloride to form
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the acid chloride.

In a separate vessel, dissolve dimethylamine in the same solvent and cool the solution in an

ice bath.

Slowly add the freshly prepared 4-cyanobenzoyl chloride solution to the dimethylamine

solution with vigorous stirring.

Allow the reaction to warm to room temperature and stir for several hours.

Upon completion, quench the reaction with water and extract the product with an organic

solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield 4-cyano-N,N-dimethylbenzamide.

Step 2: Reduction of the Nitrile to the Primary Amine

Dissolve the 4-cyano-N,N-dimethylbenzamide in a suitable solvent such as ethanol or

methanol.

Add a reducing agent, for example, Raney nickel or palladium on carbon.

Hydrogenate the mixture under a hydrogen atmosphere at a suitable pressure and

temperature until the reaction is complete (monitored by TLC or LC-MS).

Filter the catalyst and concentrate the filtrate to obtain 4-(aminomethyl)-N,N-
dimethylbenzamide.

Step 3: Formation of the Hydrochloride Salt

Dissolve the crude 4-(aminomethyl)-N,N-dimethylbenzamide in a suitable solvent like

diethyl ether or ethyl acetate.

Add a solution of hydrochloric acid in the same or a compatible solvent dropwise with

stirring.

The hydrochloride salt should precipitate out of the solution.
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Collect the solid by filtration, wash with a cold solvent, and dry under vacuum to yield the

final product.

Pharmacological Profile (Predicted)
The pharmacological activity of 4-(aminomethyl)-N,N-dimethylbenzamide hydrochloride has

not been extensively reported. However, the benzamide scaffold is a well-established

pharmacophore present in a variety of clinically used drugs. Based on the activities of

structurally similar compounds, we can infer potential biological targets and therapeutic

applications.

Potential Central Nervous System (CNS) Activity
Substituted benzamides are known to exhibit a range of CNS activities, primarily through

interaction with dopamine and serotonin receptors.

Antipsychotic Potential: Compounds like amisulpride, a substituted benzamide, are potent

antagonists of dopamine D2/D3 receptors and are used in the treatment of schizophrenia. [4]

[5][6]The structural similarity suggests that 4-(aminomethyl)-N,N-dimethylbenzamide
hydrochloride could be investigated for similar properties.

Antidepressant and Anxiolytic Potential: Some benzamides also show affinity for serotonin

receptors, which could translate to antidepressant or anxiolytic effects. [1][6]

Potential Anticancer Activity
Recent studies have explored the anticancer potential of benzamide derivatives. For instance,

some 4-(acylaminomethyl)benzamides have demonstrated antiproliferative activity in cancer

cell lines. [7]Furthermore, benzamide riboside, a nucleoside analogue containing a benzamide

moiety, has shown cytotoxic activity in vitro and in vivo. [8]

Histone Deacetylase (HDAC) Inhibition
Derivatives of 4-(aminomethyl)-N-hydroxybenzamide have been identified as potent and

selective inhibitors of HDAC6, an enzyme implicated in cancer and other diseases. [7]While the

subject compound lacks the hydroxamic acid group crucial for HDAC inhibition, its core

structure could serve as a starting point for the design of novel HDAC inhibitors.
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Analytical Methodologies
The development of robust analytical methods is essential for the characterization and

quantification of 4-(aminomethyl)-N,N-dimethylbenzamide hydrochloride in both bulk form

and biological matrices.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

structural elucidation and purity assessment. While specific spectral data for the target

compound is not available, the spectra of the related N,N-dimethylbenzamide can serve as a

reference. [5][8][9][10]Predicted signals for the aminomethyl protons and the N,N-dimethyl

groups would be key identifiers.

Mass Spectrometry (MS): Mass spectrometry is crucial for confirming the molecular weight

and fragmentation pattern. High-resolution mass spectrometry (HRMS) would provide an

accurate mass measurement, confirming the elemental composition. [5]* Infrared (IR)

Spectroscopy: IR spectroscopy can be used to identify key functional groups, such as the

amide carbonyl and the N-H bonds of the primary amine.

Chromatographic Methods for Quantification in
Biological Matrices
High-performance liquid chromatography (HPLC) coupled with a suitable detector (e.g., UV or

mass spectrometry) is the method of choice for the quantitative analysis of benzamide

derivatives in biological fluids such as plasma and urine. [11][12][13] A general workflow for the

analysis in plasma would involve:

Sample Preparation: Protein precipitation followed by liquid-liquid extraction or solid-phase

extraction to remove interfering matrix components.

Chromatographic Separation: Reversed-phase HPLC using a C18 column with a mobile

phase consisting of an aqueous buffer and an organic modifier (e.g., acetonitrile or

methanol).

Detection: UV detection at a wavelength corresponding to the chromophore of the molecule

or, for higher sensitivity and selectivity, tandem mass spectrometry (LC-MS/MS).
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Caption: General workflow for the quantitative analysis of 4-(aminomethyl)-N,N-
dimethylbenzamide hydrochloride in plasma.

Safety and Handling
Based on information for similar compounds, 4-(aminomethyl)-N,N-dimethylbenzamide
hydrochloride should be handled with care in a laboratory setting. It is predicted to be an irritant

to the eyes, skin, and respiratory system. [14]Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

Work should be conducted in a well-ventilated area or a fume hood.

Future Directions
4-(aminomethyl)-N,N-dimethylbenzamide hydrochloride represents a chemical scaffold with

significant potential for further investigation. Future research should focus on:

Definitive Synthesis and Characterization: Development and publication of a detailed,

validated synthetic protocol and complete spectral characterization.

Comprehensive Pharmacological Profiling: In-depth in vitro and in vivo studies to elucidate

its mechanism of action and identify primary biological targets.

Pharmacokinetic and Toxicological Evaluation: A thorough assessment of its absorption,

distribution, metabolism, excretion (ADME), and toxicity profile to determine its drug-likeness

and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride may contain up to 1.5 eq HCl;
may contain up to 0.5 eq water | Sigma-Aldrich [sigmaaldrich.com]

2. 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride may contain up to 1.5 eq HCl;
may contain up to 0.5 eq water | Sigma-Aldrich [sigmaaldrich.com]

3. 4-AMINOMETHYL-N,N-DIMETHYL-BENZAMIDE HCL | CymitQuimica [cymitquimica.com]

4. Frontiers | Application of in vitro Drug Metabolism Studies in Chemical Structure
Optimization for the Treatment of Fibrodysplasia Ossificans Progressiva (FOP)
[frontiersin.org]

5. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. CN101585781B - Preparing method of N, N-dimethylbenzamide - Google Patents
[patents.google.com]

7. researchgate.net [researchgate.net]

8. N,N-Dimethylbenzamide(611-74-5) 1H NMR spectrum [chemicalbook.com]

9. rsc.org [rsc.org]

10. rsc.org [rsc.org]

11. A HPLC method for the quantitative determination of N-(2-hydroxy-5-
nitrophenylcarbamothioyl)-3,5-dimethylbenzamide in biological samples - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. japsonline.com [japsonline.com]

13. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b179868?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cbr02275
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cbr02275
https://www.sigmaaldrich.com/KR/ko/product/aldrich/cbr02275
https://www.sigmaaldrich.com/KR/ko/product/aldrich/cbr02275
https://cymitquimica.com/products/IN-DA00980T/104566-35-0/4-aminomethyl-nn-dimethyl-benzamide-hcl/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00234/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00234/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00234/full
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzamide
https://patents.google.com/patent/CN101585781B/en
https://patents.google.com/patent/CN101585781B/en
https://www.researchgate.net/publication/256075206_Potent_Histone_Deacetylase_Inhibitors_Derived_from_4-Aminomethyl-N-hydroxybenzamide_with_High_Selectivity_for_the_HDAC6_Isoform
https://www.chemicalbook.com/SpectrumEN_611-74-5_1HNMR.htm
https://www.rsc.org/suppdata/cc/c4/c4cc04481a/c4cc04481a1.pdf
https://www.rsc.org/suppdata/c7/nj/c7nj03123h/c7nj03123h1.pdf
https://pubmed.ncbi.nlm.nih.gov/21514904/
https://pubmed.ncbi.nlm.nih.gov/21514904/
https://pubmed.ncbi.nlm.nih.gov/21514904/
https://japsonline.com/admin/php/uploads/4447_pdf.pdf
https://www.researchgate.net/publication/381896219_Analytical_Methods_for_the_Determination_of_Some_Drugs_in_Human_Plasma_by_RP-HPLC_Technique
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. 4-(aminomethyl)-N-methylbenzamide hydrochloride | C9H13ClN2O | CID 45791996 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-(aminomethyl)-N,N-
dimethylbenzamide Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179868#4-aminomethyl-n-n-dimethylbenzamide-
hydrochloride-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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